5,6,7,8-Tetrahydro-8-methyl-imidazo[1,2-a]pyrazine
Overview
Description
5,6,7,8-Tetrahydroimidazo[1,2-a]pyrazine is a chemical compound that has been attracting substantial interest due to its potential pharmaceutical applications . It is considered as a bioactive scaffold . It has been used as KRAS G12C inhibitors as antitumor agents .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which is a similar structure to the compound , has been well studied in the past decade . The synthetic pathways of imidazo[1,2-a]pyridines have been assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .Molecular Structure Analysis
Imidazo[1,2-a]pyridines are considered as privileged structures because of their occurrence in many natural products . They are an important class of fused nitrogen-bridged heterocyclic compounds .Chemical Reactions Analysis
The diamidines showed strong DNA binding affinity . The reaction output is strongly dependent on the substituents of both reactants .Scientific Research Applications
Heterocyclic Compounds in Medicinal Chemistry
Heterocyclic compounds like imidazo[1,2-a]pyrazine derivatives have been extensively studied for their therapeutic potentials. Garrido et al. (2021) reviewed the importance of the imidazo[1,2-b]pyridazine scaffold, highlighting its role in developing kinase inhibitors like ponatinib and exploring new derivatives for medical applications. This review underscores the structural versatility of these compounds for designing molecules with enhanced pharmacokinetic profiles and efficacy (Garrido et al., 2021).
Organic Synthesis and Catalysis
Li et al. (2019) discussed the significance of heterocyclic N-oxide molecules, including pyrazine derivatives, in organic synthesis and catalysis. These compounds are versatile synthetic intermediates with notable applications in forming metal complexes and designing catalysts for asymmetric synthesis and medicinal applications, showcasing their broad utility in advanced chemistry and drug development (Li et al., 2019).
Anticancer Applications
Shaaban et al. (2012) provided an overview of pyrazoline derivatives, emphasizing their diverse biological properties and therapeutic applications. Specifically, pyrazoline compounds have been investigated for their anticancer, anti-inflammatory, and analgesic properties, among others, highlighting the scaffold's versatility in drug development (Shaaban et al., 2012).
Energetic Materials
Yongjin and Shuhong (2019) reviewed high-nitrogen azine energetic compounds, including pyrazine derivatives. These compounds exhibit significant potential in propellants and explosives due to their favorable thermal and detonation properties. The review highlights the application of azine energetic compounds in improving burning rates and reducing sensitivity, showcasing their potential in energetic materials (Yongjin & Shuhong, 2019).
Mechanism of Action
Target of Action
It is known that similar compounds have been used asKRAS G12C inhibitors , which are antitumor agents. KRAS G12C is a specific mutation in the KRAS gene, often found in various types of cancer.
Biochemical Pathways
If it acts as a kras g12c inhibitor, it would affect theRAS/MAPK pathway , which is involved in cell division and growth .
Result of Action
If it acts as a kras g12c inhibitor, it would likely result in the inhibition of cell division and growth, potentially leading to the shrinkage of tumors .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-6-7-9-3-5-10(7)4-2-8-6/h3,5-6,8H,2,4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBJMXTLCRQSOHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=NC=CN2CCN1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701235061 | |
Record name | 5,6,7,8-Tetrahydro-8-methylimidazo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701235061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
91476-83-4 | |
Record name | 5,6,7,8-Tetrahydro-8-methylimidazo[1,2-a]pyrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=91476-83-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,6,7,8-Tetrahydro-8-methylimidazo[1,2-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701235061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.